3-Chlorobenzoic acid, 4-chlorophenyl ester

• Molecular Formula: C13H8Cl2O2
• Molecular Weight: 267.10 g/mol
• IUPAC Name: (4-chlorophenyl) 3-chlorobenzoate
• InChI: InChI=1S/C13H8Cl2O2/c14-10-4-6-12(7-5-10)17-13(16)9-2-1-3-11(15)8-9/h1-8H
• InChI Key: FORQJPGZFJPPMV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)C(=O)OC2=CC=C(C=C2)Cl

Description

3-Chlorobenzoic acid, 4-chlorophenyl ester is a useful research compound. Its molecular formula is C13H8Cl2O2 and its molecular weight is 267.10 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 80 g of 3-chlorophenyl-carboxylic acid chloride in 100 ml of anhydrous benzene was added dropwise with stirring at 10° C. to a mixture of 5.87 g of 4-chlorophenol, 46.1 g of triethylamine and 250 ml of anhydrous benzene and the mixture was stirred overnight at room temperature. The mixture was vacuum filtered and the filtrate was evaporated to dryness to obtain 122 g of raw product which was crystallized from 200 ml of a 2-8 ethyl ether-petroleum ether (b.p.=60°-80° C.) mixture to obtain 116 g of 4-chlorophenyl 3-chlorobenzoate melting at 72° C.